Cas no 2172436-57-4 (6-2-(aminomethyl)azetidin-1-yl-2-hydroxy-3-methyl-3,4-dihydropyrimidin-4-one)

6-2-(aminomethyl)azetidin-1-yl-2-hydroxy-3-methyl-3,4-dihydropyrimidin-4-one structure
2172436-57-4 structure
Product Name:6-2-(aminomethyl)azetidin-1-yl-2-hydroxy-3-methyl-3,4-dihydropyrimidin-4-one
CAS No:2172436-57-4
MF:C9H14N4O2
MW:210.233061313629
CID:6615472
PubChem ID:165520066
Update Time:2025-07-15

6-2-(aminomethyl)azetidin-1-yl-2-hydroxy-3-methyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 6-2-(aminomethyl)azetidin-1-yl-2-hydroxy-3-methyl-3,4-dihydropyrimidin-4-one
    • 2172436-57-4
    • EN300-1281600
    • 6-[2-(aminomethyl)azetidin-1-yl]-2-hydroxy-3-methyl-3,4-dihydropyrimidin-4-one
    • Inchi: 1S/C9H14N4O2/c1-12-8(14)4-7(11-9(12)15)13-3-2-6(13)5-10/h4,6H,2-3,5,10H2,1H3,(H,11,15)
    • InChI Key: SRCRTNNFHQKBFX-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C(C=C(N1)N1CCC1CN)=O

Computed Properties

  • Exact Mass: 210.11167570g/mol
  • Monoisotopic Mass: 210.11167570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 78.7Ų

6-2-(aminomethyl)azetidin-1-yl-2-hydroxy-3-methyl-3,4-dihydropyrimidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1281600-1.0g
6-[2-(aminomethyl)azetidin-1-yl]-2-hydroxy-3-methyl-3,4-dihydropyrimidin-4-one
2172436-57-4
1g
$0.0 2023-06-07
Enamine
EN300-1281600-50mg
6-[2-(aminomethyl)azetidin-1-yl]-2-hydroxy-3-methyl-3,4-dihydropyrimidin-4-one
2172436-57-4
50mg
$948.0 2023-10-01
Enamine
EN300-1281600-100mg
6-[2-(aminomethyl)azetidin-1-yl]-2-hydroxy-3-methyl-3,4-dihydropyrimidin-4-one
2172436-57-4
100mg
$993.0 2023-10-01
Enamine
EN300-1281600-250mg
6-[2-(aminomethyl)azetidin-1-yl]-2-hydroxy-3-methyl-3,4-dihydropyrimidin-4-one
2172436-57-4
250mg
$1038.0 2023-10-01
Enamine
EN300-1281600-500mg
6-[2-(aminomethyl)azetidin-1-yl]-2-hydroxy-3-methyl-3,4-dihydropyrimidin-4-one
2172436-57-4
500mg
$1084.0 2023-10-01
Enamine
EN300-1281600-1000mg
6-[2-(aminomethyl)azetidin-1-yl]-2-hydroxy-3-methyl-3,4-dihydropyrimidin-4-one
2172436-57-4
1000mg
$1129.0 2023-10-01
Enamine
EN300-1281600-2500mg
6-[2-(aminomethyl)azetidin-1-yl]-2-hydroxy-3-methyl-3,4-dihydropyrimidin-4-one
2172436-57-4
2500mg
$2211.0 2023-10-01
Enamine
EN300-1281600-5000mg
6-[2-(aminomethyl)azetidin-1-yl]-2-hydroxy-3-methyl-3,4-dihydropyrimidin-4-one
2172436-57-4
5000mg
$3273.0 2023-10-01
Enamine
EN300-1281600-10000mg
6-[2-(aminomethyl)azetidin-1-yl]-2-hydroxy-3-methyl-3,4-dihydropyrimidin-4-one
2172436-57-4
10000mg
$4852.0 2023-10-01

Additional information on 6-2-(aminomethyl)azetidin-1-yl-2-hydroxy-3-methyl-3,4-dihydropyrimidin-4-one

Research Briefing on 6-2-(aminomethyl)azetidin-1-yl-2-hydroxy-3-methyl-3,4-dihydropyrimidin-4-one (CAS: 2172436-57-4)

Recent advancements in chemical biology and medicinal chemistry have highlighted the potential of novel heterocyclic compounds as therapeutic agents. Among these, 6-2-(aminomethyl)azetidin-1-yl-2-hydroxy-3-methyl-3,4-dihydropyrimidin-4-one (CAS: 2172436-57-4) has emerged as a promising candidate due to its unique structural features and biological activity. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug development.

The compound, characterized by its azetidine and dihydropyrimidinone moieties, has been investigated for its role as a modulator of enzymatic activity, particularly in the context of inflammatory and oncogenic pathways. Recent studies have demonstrated its ability to selectively inhibit key enzymes involved in signal transduction, making it a valuable scaffold for the design of targeted therapies. The synthesis of this compound typically involves multi-step organic reactions, with recent optimizations improving yield and purity.

Pharmacological evaluations have revealed that 6-2-(aminomethyl)azetidin-1-yl-2-hydroxy-3-methyl-3,4-dihydropyrimidin-4-one exhibits significant anti-inflammatory and anti-proliferative effects in vitro and in vivo. Mechanistic studies suggest that these effects are mediated through the inhibition of NF-κB and MAPK pathways, which are critical in the regulation of immune responses and cell growth. Furthermore, the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, enhances its potential as a lead compound for further development.

In addition to its therapeutic potential, recent research has explored the compound's utility as a chemical probe for studying enzyme-substrate interactions. Its ability to form stable complexes with target proteins has been leveraged in structural biology studies, providing insights into the molecular basis of enzyme inhibition. These findings not only underscore the compound's versatility but also open new avenues for the rational design of next-generation inhibitors.

Despite these promising results, challenges remain in the clinical translation of 6-2-(aminomethyl)azetidin-1-yl-2-hydroxy-3-methyl-3,4-dihydropyrimidin-4-one. Issues such as off-target effects and long-term toxicity need to be addressed through comprehensive preclinical studies. Ongoing research aims to optimize the compound's selectivity and safety profile, with several derivatives currently under investigation. Collaborative efforts between academic and industrial researchers are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 6-2-(aminomethyl)azetidin-1-yl-2-hydroxy-3-methyl-3,4-dihydropyrimidin-4-one represents a significant advancement in the field of medicinal chemistry. Its dual role as a therapeutic candidate and a research tool highlights its broad applicability. Future studies will likely focus on expanding its therapeutic indications and improving its drug-like properties, paving the way for its eventual clinical application.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.